Cas no 90389-90-5 ((3-chlorophenyl)methyl(pentyl)amine)

(3-chlorophenyl)methyl(pentyl)amine structure
90389-90-5 structure
Product Name:(3-chlorophenyl)methyl(pentyl)amine
CAS No:90389-90-5
MF:C12H18ClN
MW:211.731022357941
CID:1951693
PubChem ID:457586
Update Time:2025-04-21

(3-chlorophenyl)methyl(pentyl)amine Chemical and Physical Properties

Names and Identifiers

    • N-(3-chlorobenzyl)pentan-1-amine
    • Benzenemethanamine, 3-chloro-N-pentyl-
    • N-[(3-chlorophenyl)methyl]pentan-1-amine
    • (3-chlorophenyl)methyl(pentyl)amine
    • EN300-162753
    • A1-06053
    • DTXSID60238120
    • 90389-90-5
    • CHEMBL1178138
    • 90389-50-7
    • AKOS000231659
    • [(3-CHLOROPHENYL)METHYL](PENTYL)AMINE
    • Inchi: 1S/C12H18ClN/c1-2-3-4-8-14-10-11-6-5-7-12(13)9-11/h5-7,9,14H,2-4,8,10H2,1H3
    • InChI Key: QMXXEPWURVQBKU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CNCCCCC

Computed Properties

  • Exact Mass: 211.112777
  • Monoisotopic Mass: 211.112777
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 12

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 282.0±15.0 °C at 760 mmHg
  • Flash Point: 124.4±20.4 °C
  • Refractive Index: 1.512
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(3-chlorophenyl)methyl(pentyl)amine Security Information

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